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CAS No.: 923177-04-2

Cat. No.: B2982971

Get Quote

Introduction & Mechanism of Action

N-cyclohexylpiperazine-1-carboxamide (N-CPC) represents a privileged chemical scaffold in
medicinal chemistry, serving as a core pharmacophore for modulators of the Endocannabinoid
System (ECS) and Sigma Receptors (0RS). Its structure—comprising a lipophilic cyclohexyl
group, a piperazine linker, and a polar carboxamide (urea) moiety—mimics the transition states
of lipid amide hydrolysis and receptor ligand binding.

Core Biological Targets[1]

o Fatty Acid Amide Hydrolase (FAAH): The urea/carboxamide motif is a classic "warhead" for
serine hydrolases. N-CPC derivatives act as covalent or competitive inhibitors of FAAH,
blocking the degradation of the endocannabinoid Anandamide (AEA), thereby elevating
intracellular AEA levels and enhancing cannabinoid signaling.
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» Sigma-1 Receptor (01R): The N-cyclohexylpiperazine moiety is a high-affinity ligand for 1R,
a chaperone protein located at the Mitochondria-Associated Endoplasmic Reticulum
Membrane (MAM). Modulation of 01R regulates calcium homeostasis, ER stress, and cell
survival.

o Cannabinoid Receptor 1 (CB1): Substituted piperazine-carboxamides function as allosteric
modulators or antagonists of the CB1 receptor, influencing synaptic transmission and
metabolic regulation.

This guide details the protocols for validating N-CPC activity in cell-based models, focusing on
target engagement (FAAH inhibition) and functional signaling (c1R/Calcium modulation).

Experimental Logic & Pathway Visualization

To validate N-CPC, we must interrogate two distinct pathways: the enzymatic hydrolysis of
anandamide and the receptor-mediated calcium flux.

Pathway Diagram: Dual Modulation of ECS and Sigma
Signaling

The following diagram illustrates how N-CPC impacts cellular physiology by inhibiting FAAH
(preventing AEA breakdown) and modulating 1R (regulating Calcium release).
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Figure 1: Mechanism of Action. N-CPC inhibits FAAH, preserving the signaling pool of
Anandamide (AEA), while simultaneously modulating Sigma-1 Receptor-dependent calcium

signaling at the ER.

Protocol A: Fluorescence-Based FAAH Activity
Assay (Cell Lysate)

Objective: Quantify the inhibitory potency (IC50) of N-CPC against native Fatty Acid Amide
Hydrolase (FAAH) in cellular lysates. Principle: The assay uses a fluorogenic substrate,
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Arachidonoyl-AMC (A-AMC). FAAH hydrolyzes A-AMC to release free 7-amino-4-
methylcoumarin (AMC), which is highly fluorescent. Inhibition by N-CPC results in decreased
fluorescence.

Materials

e Cell Line: T-cells (Jurkat) or Glial cells (U87-MG) which express high endogenous FAAH.

Compound: N-cyclohexylpiperazine-1-carboxamide (dissolved in DMSO, 10 mM stock).

Substrate: Arachidonoyl-AMC (Cayman Chem #10005098).

Control Inhibitor: URB597 (1 uM) or PF-3845.

Buffer: 125 mM Tris-HCI, 1 mM EDTA, pH 9.0.

Step-by-Step Methodology

o Lysate Preparation:
o Harvest

cells. Wash twice with ice-cold PBS.

o Resuspend in 500 pL ice-cold FAAH Assay Buffer.
o Sonicate (3 cycles, 10s on/30s off) on ice to disrupt membranes.
o Centrifuge at 10,000 x g for 15 min at 4°C. Collect the supernatant (lysate).
o Normalize protein concentration to 0.5 mg/mL (Bradford Assay).
o Assay Setup (96-well Black Plate):
o Blank: 10 uL DMSO + 180 uL Buffer.

o Control (100% Activity): 10 uL DMSO + 10 pL Lysate + 170 uL Buffer.
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o Test Wells: 10 pL N-CPC (varying concentrations: 1 nM — 100 puM) + 10 pL Lysate + 170
uL Buffer.

o Pre-incubation: Incubate plate at 37°C for 15 minutes to allow enzyme-inhibitor interaction.

» Reaction Initiation:
o Add 10 pL of Arachidonoyl-AMC substrate (20 uM final concentration) to all wells.
o Mix by shaking for 30 seconds.
o Data Acquisition:
o Read Fluorescence (Kinetic Mode) for 60 minutes at 37°C.
o Excitation: 340—-360 nm.
o Emission: 450-465 nm.
e Analysis:
o Calculate the slope (RFU/min) for the linear portion of the curve.

o Calculate % Inhibition:

o Plot log[N-CPC] vs. % Inhibition to determine 1C50.

Protocol B: Functional Sigma-1 Receptor Assay
(Intracellular Calcium)

Objective: Assess if N-CPC acts as a Sigma-1 receptor agonist or antagonist by monitoring ER
calcium release. Principle: Sigma-1 agonists facilitate IP3 receptor-mediated Calcium release.
This assay measures cytosolic Calcium spikes using a fluorescent calcium indicator (Fluo-4
AM) upon stimulation with Bradykinin (BK).

Materials
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Cell Line: CHO-K1 or SH-SY5Y cells.

Dye: Fluo-4 AM (Thermo Fisher).

Stimulant: Bradykinin (BK, 1 uM) or ATP.

Buffer: HBSS with 20 mM HEPES, pH 7.4.

Step-by-Step Methodology

o Cell Seeding:
o Seed cells in a 96-well black/clear-bottom plate at 20,000 cells/well. Incubate 24h.
e Dye Loading:

Remove media. Wash once with HBSS.

[¢]

[e]

Add 100 pL of Fluo-4 AM (4 uM) in HBSS + 0.02% Pluronic F-127.

[e]

Incubate 45 min at 37°C (dark).

o

Wash twice with HBSS to remove extracellular dye. Add 100 puL HBSS.
e Compound Pre-treatment:
o Add N-CPC (10 pM final) to test wells.
o Add NE-100 (Sigma-1 Antagonist, 1 uM) to control wells to verify specificity.
o Incubate for 30 minutes at Room Temperature.
e Calcium Flux Measurement (FLIPR or Plate Reader):
o Place plate in reader (Ex: 494 nm, Em: 516 nm).
o Record baseline fluorescence for 10 seconds.

o Inject: 20 pL of Bradykinin (EC80 concentration) automatically.
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o Record fluorescence for 120 seconds.

e Interpretation:

o Agonist-like Activity: If N-CPC enhances the BK-induced Calcium peak compared to
control.

o Antagonist-like Activity: If N-CPC suppresses the BK-induced Calcium peak.
o Note: Sigma ligands often show a bell-shaped dose-response curve.

Data Reporting & Expected Results

When characterizing N-CPC, summarize data using the following structure:

Expected Outcome

Assay Type Readout . Control Reference
(If Active)
o Fluorescence (AMC Reduction in slope
FAAH Enzyme Activity URB597 (IC50 ~5 nM)
release) (IC50 < 10 uMm)

] o Modulation of )
Calcium Mobilization RFU Peak (Fluo-4) o NE-100 (Antagonist)
Bradykinin response

o No toxicity < 50 uM o )
Cell Viability Absorbance (MTT) ; Doxorubicin (Toxic)
(unless cancer line)

Troubleshooting Guide

o Low Signal in FAAH Assay: Ensure cells are not over-sonicated (denaturation) and pH is
strictly 9.0 (FAAH optimal pH).

o Precipitation: N-CPC is lipophilic. Ensure final DMSO concentration is < 0.5% in the assay
well to prevent crashing out, while maintaining solubility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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